Cas no 149169-71-1 (2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one)

• Product Name: 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one
• CAS No: 149169-71-1
• MF: C₁₀H₉BrF₂O₃
• MW: 295.077469587326
• CID: 3107890
• PubChem ID: 2474319
• Update Time: 2025-10-28

2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-[4-(difluoromethoxy)-3-methoxyphenyl]ethanone
• 2-bromo-1-[4-(difluoromethoxy)-3-methoxyphenyl]ethan-1-one
• WIDVLGSAZFBORY-UHFFFAOYSA-N
• 149169-71-1
• AKOS000123049
• Z57983170
• E74637
• EN300-12141
• SCHEMBL9204477
• CS-0224857
• 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one

• Inchi： 1S/C10H9BrF2O3/c1-15-9-4-6(7(14)5-11)2-3-8(9)16-10(12)13/h2-4,10H,5H2,1H3
• InChI Key： WIDVLGSAZFBORY-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C(C=1)OC)OC(F)F)=O

Computed Properties

• Exact Mass: 293.97031g/mol
• Monoisotopic Mass: 293.97031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one

Recent Advances in the Study of 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one (CAS: 149169-71-1)

In recent years, the compound 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one (CAS: 149169-71-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and methoxy functional groups, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic bromination to achieve higher efficiency. These methodological advancements have facilitated the production of larger quantities of the compound, enabling more extensive biological testing and characterization.

Biological studies have revealed that 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory pathways. In vitro assays have demonstrated its inhibitory effects on key pro-inflammatory enzymes, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Furthermore, preliminary in vivo studies have shown reduced inflammation in animal models, supporting its therapeutic potential.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Studies have indicated that 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one may interfere with cancer cell proliferation by modulating specific signaling pathways. These findings have sparked interest in further investigating its mechanism of action and potential synergies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications and formulation strategies to enhance its pharmacokinetic profile.

In conclusion, 2-bromo-1-4-(difluoromethoxy)-3-methoxyphenylethan-1-one (CAS: 149169-71-1) represents a promising candidate for drug development, with demonstrated biological activity in inflammation and oncology. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the importance of interdisciplinary collaboration in advancing pharmaceutical science.